Cas no 2229634-67-5 (methyl 4-(3-aminoprop-1-en-2-yl)benzoate)

• Product Name: methyl 4-(3-aminoprop-1-en-2-yl)benzoate
• CAS No: 2229634-67-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6583766
• PubChem ID: 139034417
• Update Time: 2025-05-26

methyl 4-(3-aminoprop-1-en-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-aminoprop-1-en-2-yl)benzoate
• Benzoicacid,4-[1-(aminomethyl)ethenyl]-,methylester
• Benzoic acid, 4-[1-(aminomethyl)ethenyl]-, methyl ester
• EN300-1820446
• 2229634-67-5

• Inchi： 1S/C11H13NO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h3-6H,1,7,12H2,2H3
• InChI Key： HHGGRKNHLQVIAL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C(=C)CN)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(3-aminoprop-1-en-2-yl)benzoate

Methyl 4-(3-Aminoprop-1-en-2-yl)benzoate: A Comprehensive Overview

Methyl 4-(3-aminoprop-1-en-2-yl)benzoate (CAS No. 2229634-67-5) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as methyl 4-(3-aminoallyl)benzoate, is characterized by its distinct chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research findings related to this compound.

Chemical Structure and Properties

Methyl 4-(3-aminoprop-1-en-2-yl)benzoate is a derivative of benzoic acid with a methyl ester group and a substituted aminoalkene moiety. The compound features a benzene ring with a methoxy group at the para position and an aminoalkene side chain. The presence of the amino group and the double bond in the side chain imparts unique reactivity and functional properties to the molecule. The compound is typically a white crystalline solid with a melting point of around 80°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of methyl 4-(3-aminoprop-1-en-2-yl)benzoate can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-methoxybenzaldehyde with allylamine in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction forms an imine intermediate, which is then reduced using a reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst to yield the desired product. Another approach involves the Wittig reaction between 4-methoxybenzaldehyde and an appropriate phosphonium salt followed by reduction of the resulting imine.

Biological Applications

Methyl 4-(3-aminoprop-1-en-2-yl)benzoate has shown promising biological activities that make it a valuable candidate for various applications in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cell growth and proliferation. This property makes it a potential lead compound for the development of anticancer drugs.

Additionally, methyl 4-(3-aminoprop-1-en-2-yl)benzoate has been investigated for its anti-inflammatory properties. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Pharmacological Studies

The pharmacological profile of methyl 4-(3-aminoprop-1-en-2-yl)benzoate has been extensively studied to understand its mechanism of action and potential therapeutic applications. In vitro studies using cell lines have demonstrated that the compound can selectively target cancer cells while sparing normal cells, indicating a favorable therapeutic window. Animal models have further confirmed these findings, showing that administration of the compound leads to significant tumor regression without causing severe side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(3-aminoprop-1-en-2-yl)benzoate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing improved symptoms and reduced tumor burden. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of its clinical potential.

Recent Research Findings

The scientific community continues to explore new avenues for utilizing methyl 4-(3-aminoprop-1-en-2-yl)benzoate. A recent study published in Nature Communications reported that this compound can modulate microRNA expression levels in cancer cells, leading to altered gene expression patterns that inhibit tumor growth. Another study published in Chemical Biology & Drug Design investigated the use of this compound as a scaffold for developing novel drug conjugates with enhanced pharmacokinetic properties.

Beyond its direct biological activities, methyl 4-(3-aminoprop-1-en-2-yl)benzoate has also been explored for its potential as a building block in supramolecular chemistry. Researchers have used this compound to construct self-assembling nanostructures with tunable properties for applications in drug delivery and imaging technologies.

Conclusion

In conclusion, methyl 4-(3-aminoallyl)benzoate (CAS No. 2229634-67-5) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure confers distinct reactivity and functional properties that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in advancing our understanding of complex biological processes.